1. Home
  2. Product
  3. 12-Hydroxy-14-(1-hydroxypropan-2-yl)-1,3,11,24,31,41,44-heptamethyl-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-39-one
12-Hydroxy-14-(1-hydroxypropan-2-yl)-1,3,11,24,31,41,44-heptamethyl-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-39-one 12-Hydroxy-14-(1-hydroxypropan-2-yl)-1,3,11,24,31,41,44-heptamethyl-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-39-one
Brand Name: Vulcanchem
CAS No.: 155751-73-8
VCID: VC0130062
InChI: InChI=1S/C49H72O14/c1-24-14-30-35(21-47(6)37(56-30)19-34-44(62-47)25(2)15-42(52)58-34)54-28-11-13-46(5)38(59-43(24)28)20-39-48(7,63-46)22-41-45(4,61-39)12-9-10-27-31(57-41)16-33-32(53-27)18-40-49(8,60-33)36(51)17-29(55-40)26(3)23-50/h9-10,15,24,26-41,43-44,50-51H,11-14,16-23H2,1-8H3
SMILES: CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)C(C)CO)O)C)C)(OC6(CC5)C)C
Molecular Formula: C49H74O13
Molecular Weight: 871.1

12-Hydroxy-14-(1-hydroxypropan-2-yl)-1,3,11,24,31,41,44-heptamethyl-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-39-one

CAS No.: 155751-73-8

Cat. No.: VC0130062

Molecular Formula: C49H74O13

Molecular Weight: 871.1

* For research use only. Not for human or veterinary use.

12-Hydroxy-14-(1-hydroxypropan-2-yl)-1,3,11,24,31,41,44-heptamethyl-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-39-one - 155751-73-8

Specification

CAS No. 155751-73-8
Molecular Formula C49H74O13
Molecular Weight 871.1
IUPAC Name 12-hydroxy-14-(1-hydroxypropan-2-yl)-1,3,11,24,31,41,44-heptamethyl-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-39-one
Standard InChI InChI=1S/C49H72O14/c1-24-14-30-35(21-47(6)37(56-30)19-34-44(62-47)25(2)15-42(52)58-34)54-28-11-13-46(5)38(59-43(24)28)20-39-48(7,63-46)22-41-45(4,61-39)12-9-10-27-31(57-41)16-33-32(53-27)18-40-49(8,60-33)36(51)17-29(55-40)26(3)23-50/h9-10,15,24,26-41,43-44,50-51H,11-14,16-23H2,1-8H3
SMILES CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)C(C)CO)O)C)C)(OC6(CC5)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19